3-Oxo-N-(propan-2-YL)butanamide
Cat. No. B8552886
M. Wt: 143.18 g/mol
InChI Key: KGDFBLAMEFQDOK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09394324B2
Procedure details
32 ml (0.38 mmol) of isopropylamine were added dropwise to a solution of 30 g of diketene (0.36 mol) in 300 ml tetrahydrofuran at −5 to 0° C. After 1 h stirring at 0° C. no more starting material was detected by thin layer chromatography. The reaction mixture was evaporated and the residue purified by column chromatography. This gave 40.36 g (0.28 mol, 79% yield) of a white solid.
Name
Yield
79%
Identifiers
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REACTION_CXSMILES
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[CH:1]([NH2:4])([CH3:3])[CH3:2].[CH2:5]=[C:6]1[O:10][C:8](=[O:9])[CH2:7]1>O1CCCC1>[O:10]=[C:6]([CH3:5])[CH2:7][C:8]([NH:4][CH:1]([CH3:3])[CH3:2])=[O:9]
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Inputs
Step One
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Name
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|
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Quantity
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32 mL
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Type
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reactant
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Smiles
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C(C)(C)N
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Name
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|
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Quantity
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30 g
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Type
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reactant
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Smiles
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C=C1CC(=O)O1
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Name
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|
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Quantity
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300 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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After 1 h stirring at 0° C.
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
|
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The reaction mixture was evaporated
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CUSTOM
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Type
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CUSTOM
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|
Details
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the residue purified by column chromatography
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Outcomes
Product
Details
Reaction Time |
1 h |
|
Name
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|
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Type
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product
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Smiles
|
O=C(CC(=O)NC(C)C)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 0.28 mol | |
| AMOUNT: MASS | 40.36 g | |
| YIELD: PERCENTYIELD | 79% | |
| YIELD: CALCULATEDPERCENTYIELD | 73684.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
